Cas no 1563805-55-9 (4-(3-aminobut-1-en-1-yl)benzene-1,2-diol)

• Product Name: 4-(3-aminobut-1-en-1-yl)benzene-1,2-diol
• CAS No: 1563805-55-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5950210
• PubChem ID: 83349920
• Update Time: 2025-05-30

4-(3-aminobut-1-en-1-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminobut-1-en-1-yl)benzene-1,2-diol
• 1563805-55-9
• EN300-1828405

• Inchi： 1S/C10H13NO2/c1-7(11)2-3-8-4-5-9(12)10(13)6-8/h2-7,12-13H,11H2,1H3/b3-2+
• InChI Key： PJPADANVRHANQF-NSCUHMNNSA-N
• SMILES： OC1=C(C=CC(=C1)/C=C/C(C)N)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(3-aminobut-1-en-1-yl)benzene-1,2-diol

4-(3-Aminobut-1-en-1-yl)benzene-1,2-diol: A Comprehensive Overview

The compound 4-(3-aminobut-1-en-1-yl)benzene-1,2-diol, identified by the CAS number 1563805-55-9, is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its versatile functional groups and the possibility of tailored chemical modifications. Recent studies have highlighted its role in biochemistry, material science, and pharmacology, making it a subject of intense research interest.

The molecular structure of 4-(3-aminobut-1-en-1-yl)benzene-1,2-diol comprises a benzene ring with two hydroxyl groups at positions 1 and 2, and a 3-amino-butene substituent at position 4. This configuration provides a platform for diverse chemical interactions, including hydrogen bonding, π–π stacking, and potential redox reactions. The presence of the amino group introduces additional reactivity, enabling the compound to participate in nucleophilic substitutions and condensation reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-amino-butene-substituted benzene diol). Researchers have explored various methodologies, including Suzuki coupling and Stille cross-coupling reactions, to construct this molecule with high precision. These methods not only enhance the yield but also allow for the incorporation of isotopic labels or functional groups for specialized applications.

In terms of applications, 4-(3-amino-butene-substituted benzene diol) has shown promise in drug discovery efforts. Its ability to act as a chelating agent or a scaffold for bioactive molecules makes it a valuable component in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases.

The compound's role in material science is equally noteworthy. Its hydroxyl groups can serve as anchoring sites for metal ions, facilitating the formation of hybrid materials with enhanced mechanical and electronic properties. Recent research has focused on its use in creating stimuli-responsive materials that can undergo structural changes in response to environmental cues such as pH or temperature.

In conclusion, 4-(3-amino-butene-substituted benzene diol), CAS number 1563805-55-9, represents a multifaceted compound with vast potential across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary science.